5-benzyl-6-methyl-2-[(2-phenoxyethyl)thio]-4(3H)-pyrimidinone

• IUPAC Name: 5-benzyl-4-methyl-2-(2-phenoxyethylsulfanyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H20N2O2S/c1-15-18(14-16-8-4-2-5-9-16)19(23)22-20(21-15)25-13-12-24-17-10-6-3-7-11-17/h2-11H,12-14H2,1H3,(H,21,22,23)
• InChI Key: BLIVYKZHSIHQOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SCCOC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol

Description

5-benzyl-6-methyl-2-[(2-phenoxyethyl)thio]-4(3H)-pyrimidinone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrimidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 5-benzyl-6-methyl-2-[(2-phenoxyethyl)thio]-4(3H)-pyrimidinone is not fully understood. However, it has been suggested that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been suggested that this compound works by reducing the production of inflammatory cytokines, which are responsible for the inflammatory response.
Biochemical and Physiological Effects:
5-benzyl-6-methyl-2-[(2-phenoxyethyl)thio]-4(3H)-pyrimidinone has been found to have various biochemical and physiological effects. In animal models, this compound has been found to inhibit the growth of cancer cells and reduce inflammation. Additionally, this compound has been found to have a neuroprotective effect, where it protects neurons from damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-benzyl-6-methyl-2-[(2-phenoxyethyl)thio]-4(3H)-pyrimidinone in lab experiments is its potential applications in various fields of scientific research. This compound has shown promising results in the field of cancer research, anti-inflammatory research, and neuroscience research. However, one of the limitations of using this compound in lab experiments is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the research of 5-benzyl-6-methyl-2-[(2-phenoxyethyl)thio]-4(3H)-pyrimidinone. One of the future directions is to further investigate the mechanism of action of this compound. This will help to better understand how this compound works and how it can be used in various fields of scientific research. Another future direction is to study the potential side effects of this compound in animal models. This will help to determine the safety of this compound for use in humans. Additionally, future research can focus on developing more efficient synthesis methods for this compound, which can help to increase its availability for scientific research.
In conclusion, 5-benzyl-6-methyl-2-[(2-phenoxyethyl)thio]-4(3H)-pyrimidinone is a chemical compound that has potential applications in various fields of scientific research. This compound has shown promising results in the field of cancer research, anti-inflammatory research, and neuroscience research. While there is still much to learn about this compound, its potential applications make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 5-benzyl-6-methyl-2-[(2-phenoxyethyl)thio]-4(3H)-pyrimidinone can be achieved using various methods. One of the most common methods is the reaction between 2-[(2-phenoxyethyl)thio]acetophenone and ethyl acetoacetate in the presence of ammonium acetate. This reaction yields 5-benzyl-6-methyl-2-[(2-phenoxyethyl)thio]-4(3H)-pyrimidinone as a yellow solid.

Scientific Research Applications

5-benzyl-6-methyl-2-[(2-phenoxyethyl)thio]-4(3H)-pyrimidinone has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells. It has also shown potential as an anti-inflammatory agent, where it has been found to reduce inflammation in animal models. Additionally, this compound has been studied for its potential applications in the field of neuroscience, where it has been found to have a neuroprotective effect.